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Compound of Interest

Compound Name: PF 219061

Cat. No.: B10826912

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for utilizing PF-219061 in a cyclic AMP (CAMP)
accumulation assay to characterize its function as a dopamine D3 receptor agonist.

Introduction

PF-219061 is a potent and selective agonist for the dopamine D3 receptor, with a reported
EC50 of 15 nM.[1] The dopamine D3 receptor is a G protein-coupled receptor (GPCR) that
primarily couples to the Gai/o subunit. Activation of Gai/o-coupled receptors leads to the
inhibition of adenylyl cyclase, the enzyme responsible for converting ATP into cAMP.[2][3]
Consequently, agonist stimulation of the D3 receptor results in a decrease in intracellular cCAMP
levels. This application note describes a robust, cell-based functional assay to measure this
decrease in CAMP, thereby quantifying the activity of PF-219061.

The assay is designed for high-throughput screening and detailed pharmacological
characterization of compounds targeting the D3 receptor. By measuring the inhibition of
forskolin-stimulated cAMP production, researchers can determine the potency and efficacy of
D3 receptor agonists like PF-219061.

Signaling Pathway of D3 Receptor-Mediated cAMP
Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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